1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea
• InChI: InChI=1S/C13H16N6O3S/c1-19-7-9(15-18-19)12(20)16-17-13(23)14-8-4-5-10(21-2)11(6-8)22-3/h4-7H,1-3H3,(H,16,20)(H2,14,17,23)
• InChI Key: PQTYEVANEFNBSV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NNC(=S)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C13H16N6O3S
• Molecular Weight: 336.37 g/mol

Description

1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea, also known as DMTU, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic properties. DMTU is a thiourea derivative that has been synthesized through various methods and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea exerts its biochemical and physiological effects through its ability to scavenge reactive oxygen species (ROS) and to inhibit the activity of nitric oxide synthase (NOS). ROS are highly reactive molecules that can cause cellular damage and contribute to the development of various diseases. NOS is an enzyme that produces nitric oxide (NO), which can contribute to oxidative stress and inflammation. By scavenging ROS and inhibiting NOS activity, 1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea can reduce oxidative stress and inflammation and protect against cellular damage.
Biochemical and Physiological Effects:
1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, protect against cellular damage, and improve mitochondrial function. 1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea has also been shown to have anti-cancer properties by inhibiting cell proliferation and inducing apoptosis. Additionally, 1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea has been shown to improve cardiovascular function by reducing blood pressure and improving endothelial function.

Advantages and Limitations for Lab Experiments

1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea has several advantages for lab experiments, including its stability, solubility, and ability to scavenge ROS and inhibit NOS activity. However, 1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea also has limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for 1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea research, including investigating its potential use in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease, and cardiovascular diseases, such as hypertension and atherosclerosis. Additionally, further studies are needed to determine the optimal dosage and administration of 1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea and to investigate its potential use in combination with other therapeutic agents.

Synthesis Methods

1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea can be synthesized through various methods, including the reaction of 3,4-dimethoxyphenyl isothiocyanate with 1-methyl-1H-1,2,4-triazole-5-carboxylic acid hydrazide in the presence of a base. Another method involves the reaction of 3,4-dimethoxyphenyl isothiocyanate with 1-methyl-1H-1,2,4-triazole-5-carboxylic acid hydrazide in the presence of a reducing agent. Both methods have been reported to yield high purity 1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea.

Scientific Research Applications

1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea has been extensively studied for its potential therapeutic properties in a variety of scientific research applications. It has been shown to have antioxidant, anti-inflammatory, and anti-cancer properties. 1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea has also been studied for its potential use in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, 1-(3,4-Dimethoxyphenyl)-3-[(1-methyltriazole-4-carbonyl)amino]thiourea has been investigated for its potential use in the treatment of cardiovascular diseases, such as hypertension and atherosclerosis.